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Compound of Interest

Compound Name: Osaterone acetate

CAS No.: 105149-00-6

Cat. No.: B019370

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Osaterone acetate
in a laboratory setting. Given that Osaterone acetate is a potent steroidal anti-androgen, all

handling procedures should be conducted with a high degree of caution to minimize exposure,

particularly for female researchers of child-bearing age. In the absence of a specific Safety

Data Sheet (SDS) with established Occupational Exposure Limits (OELs), a conservative

approach based on the handling of potent pharmaceutical compounds is mandatory.

Risk Assessment and Key Hazards
Osaterone acetate is a synthetic progestogen and anti-androgen. The primary hazards are

related to its hormonal activity. In female laboratory animals, Osaterone acetate has been

shown to cause serious adverse effects on reproductive functions.[1] Therefore, women of

child-bearing age should avoid direct contact with the substance.[1] Accidental ingestion by

males has been shown to cause a temporary and reversible decrease in FSH, LH, and

testosterone.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b019370#bc-rfq
https://www.benchchem.com/product/b019370/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-osaterone-acetate
https://www.benchchem.com/product/b019370/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-osaterone-acetate
https://www.benchchem.com/product/b019370/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-osaterone-acetate
https://www.benchchem.com/product/b019370/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-osaterone-acetate
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description

Hormonal Activity
Potent anti-androgenic and progestogenic

effects.

Reproductive Toxicity
Potential for serious adverse effects on female

reproductive function.[1]

Acute Effects (Ingestion)
May cause transient hormonal changes in

males.[1]

Chronic Effects

Long-term effects of occupational exposure

have not been well-documented. A

precautionary approach is essential.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Osaterone acetate. The level of

PPE should be determined by a risk assessment of the specific procedure being performed.
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Task Glove Type Body Protection
Eye/Face

Protection

Respiratory

Protection

Handling solid

(powder)

Double-gloving

with powder-free

nitrile gloves

Disposable gown

or lab coat with

tight cuffs

Safety glasses

with side shields

or chemical

splash goggles

If not handled in

a containment

system, a fit-

tested N95

respirator or

higher is

recommended.

Handling

solutions

Powder-free

nitrile gloves
Lab coat

Safety glasses

with side shields

Not generally

required if

handled in a

fume hood.

Weighing

Double-gloving

with powder-free

nitrile gloves

Disposable gown
Safety glasses

with side shields

Should be

performed in a

ventilated

balance

enclosure or

powder

containment

hood.

Waste Disposal
Powder-free

nitrile gloves
Lab coat

Safety glasses

with side shields

Not generally

required.

Operational and Disposal Plans
Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the compound name and appropriate

hazard warnings.

Storage: Store Osaterone acetate in a cool, dry, and well-ventilated area, away from

incompatible materials. The product does not require special storage conditions and has a
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shelf life of 3 years.[2] Keep the container tightly sealed.

Handling Procedures
Weighing and Aliquoting (Solid Form):

Containment: All handling of solid Osaterone acetate should be performed in a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to minimize inhalation

exposure.

PPE: Wear appropriate PPE as detailed in the table above (double gloves, disposable gown,

eye protection).

Technique: Use a spatula or other appropriate tool to handle the powder. Avoid creating dust.

Cleaning: After handling, decontaminate the work surface with an appropriate solvent (e.g.,

70% ethanol) and dispose of all contaminated materials as hazardous waste.

Solution Preparation:

Location: Prepare solutions in a chemical fume hood.

PPE: Wear appropriate PPE (nitrile gloves, lab coat, eye protection).

Procedure: Add the solvent to the solid compound slowly to avoid splashing.

Spill Management
Evacuation: If a significant spill occurs, evacuate the immediate area.

Containment: For small spills, contain the spill with absorbent material.

Cleanup: Wearing appropriate PPE, carefully clean up the spill. For solid spills, gently sweep

or vacuum with a HEPA-filtered vacuum. For liquid spills, use an absorbent material.

Disposal: All cleanup materials must be disposed of as hazardous chemical waste.

Decontamination: Decontaminate the spill area thoroughly.
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Disposal Plan
All waste containing Osaterone acetate must be treated as hazardous pharmaceutical waste

and disposed of in accordance with local, state, and federal regulations.[1][3]

Solid Waste: Collect all contaminated solid waste (e.g., gloves, gowns, weigh boats, paper

towels) in a dedicated, labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Osaterone acetate in a sealed, labeled

hazardous waste container.

Sharps: Any sharps (e.g., needles, pipette tips) contaminated with Osaterone acetate
should be disposed of in a designated sharps container for hazardous waste.

Final Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Osaterone acetate,

incorporating key safety checkpoints.
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Osaterone Acetate Handling Workflow

Preparation

Handling (in Containment)

Cleanup and Disposal

Start: Obtain Osaterone Acetate

Conduct Risk Assessment
(Review SDS/Safety Info)

Don Appropriate PPE

Weigh Solid Compound

Prepare Solution

Perform Experiment

Decontaminate Work Area & Equipment

Segregate & Dispose of Waste
(Solid, Liquid, Sharps)

Doff PPE

Wash Hands Thoroughly

End
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Hierarchy of Safety Controls for Osaterone Acetate

Elimination/Substitution
(Most Effective)

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Gown, Goggles)

(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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